Cas no 21015-10-1 (3-phenyl-N-{1-[3-(trifluoromethyl)phenyl]propan-2-yl}propanamide)

3-phenyl-N-{1-[3-(trifluoromethyl)phenyl]propan-2-yl}propanamide structure
21015-10-1 structure
Product Name:3-phenyl-N-{1-[3-(trifluoromethyl)phenyl]propan-2-yl}propanamide
CAS No:21015-10-1
MF:C19H20F3NO
MW:335.363415718079
CID:1397723
PubChem ID:210138
Update Time:2025-04-20

3-phenyl-N-{1-[3-(trifluoromethyl)phenyl]propan-2-yl}propanamide Chemical and Physical Properties

Names and Identifiers

    • 3-phenyl-N-{1-[3-(trifluoromethyl)phenyl]propan-2-yl}propanamide
    • Propionamide, N-(alpha-methyl-m-trifluoromethylphenethyl)-3-phenyl-
    • DTXSID30943315
    • BRN 2892373
    • 3-Phenyl-N-{1-[3-(trifluoromethyl)phenyl]propan-2-yl}propanimidic acid
    • N-(alpha-Methyl-m-trifluoromethylphenethyl)-3-phenylpropionamide
    • 21015-10-1
    • Inchi: 1S/C19H20F3NO/c1-14(12-16-8-5-9-17(13-16)19(20,21)22)23-18(24)11-10-15-6-3-2-4-7-15/h2-9,13-14H,10-12H2,1H3,(H,23,24)
    • InChI Key: DCQFMCXGWBAAIG-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)CC(C)NC(CCC1C=CC=CC=1)=O)(F)F

Computed Properties

  • Exact Mass: 335.1498
  • Monoisotopic Mass: 335.149699
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1
  • XLogP3: 4.7

Experimental Properties

  • Density: 1.161
  • Boiling Point: 467.7°C at 760 mmHg
  • Flash Point: 236.7°C
  • Refractive Index: 1.517
  • PSA: 29.1
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